Cas no 2229255-14-3 (1-{3-(difluoromethyl)sulfanylphenyl}-2,2,2-trifluoroethan-1-ol)

• Product Name: 1-{3-(difluoromethyl)sulfanylphenyl}-2,2,2-trifluoroethan-1-ol
• CAS No: 2229255-14-3
• MF: C₉H₇F₅OS
• MW: 258.208298921585
• CID: 6599601
• PubChem ID: 165637632
• Update Time: 2025-10-29

1-{3-(difluoromethyl)sulfanylphenyl}-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{3-(difluoromethyl)sulfanylphenyl}-2,2,2-trifluoroethan-1-ol
• 2229255-14-3
• 1-{3-[(difluoromethyl)sulfanyl]phenyl}-2,2,2-trifluoroethan-1-ol
• EN300-1972412

• Inchi： 1S/C9H7F5OS/c10-8(11)16-6-3-1-2-5(4-6)7(15)9(12,13)14/h1-4,7-8,15H
• InChI Key： SDBXFBWGMKMAAX-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1=CC=CC(=C1)C(C(F)(F)F)O

Computed Properties

• Exact Mass: 258.01377683g/mol
• Monoisotopic Mass: 258.01377683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.5Ų

Additional information on 1-{3-(difluoromethyl)sulfanylphenyl}-2,2,2-trifluoroethan-1-ol

1-{3-(Difluoromethyl)sulfanylphenyl}-2,2,2-trifluoroethan-1-ol (CAS No. 2229255-14-3): A Comprehensive Overview

1-{3-(Difluoromethyl)sulfanylphenyl}-2,2,2-trifluoroethan-1-ol (CAS No. 2229255-14-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique difluoromethyl sulfanyl and trifluoroethanol moieties, exhibits promising properties that make it a valuable candidate for various applications, including drug discovery and development.

The molecular structure of 1-{3-(difluoromethyl)sulfanylphenyl}-2,2,2-trifluoroethan-1-ol is composed of a phenyl ring substituted with a difluoromethyl sulfanyl group and a trifluoroethanol moiety. The presence of these fluorinated groups imparts distinct chemical and biological properties to the compound. Fluorine atoms are known for their ability to modulate the lipophilicity, metabolic stability, and binding affinity of molecules, making them highly desirable in the design of pharmaceuticals.

Recent studies have highlighted the potential of 1-{3-(difluoromethyl)sulfanylphenyl}-2,2,2-trifluoroethan-1-ol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic activities. The difluoromethyl sulfanyl group is believed to play a crucial role in these biological effects by interacting with specific protein targets involved in inflammatory pathways.

In addition to its anti-inflammatory properties, 1-{3-(difluoromethyl)sulfanylphenyl}-2,2,2-trifluoroethan-1-ol has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is thought to involve the disruption of viral entry or replication processes within host cells.

The synthetic route for producing 1-{3-(difluoromethyl)sulfanylphenyl}-2,2,2-trifluoroethan-1-ol has been optimized to ensure high yield and purity. Key steps in the synthesis include the introduction of the difluoromethyl sulfanyl group via a selective sulfenylation reaction and the formation of the trifluoroethanol moiety through a fluorination process. These synthetic strategies are crucial for scaling up production for further preclinical and clinical studies.

The pharmacokinetic profile of 1-{3-(difluoromethyl)sulfanylphenyl}-2,2,2-trifluoroethan-1-ol has been extensively studied to evaluate its suitability as a drug candidate. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties. It demonstrates good oral bioavailability and a long half-life, which are essential characteristics for an effective therapeutic agent.

Toxicity studies have also been conducted to assess the safety profile of 1-{3-(difluoromethyl)sulfanylphenyl}-2,2,2-trifluoroethan-1-ol. Results from these studies indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. These findings support its potential for further development as a safe and effective drug.

Clinical trials are currently underway to evaluate the efficacy and safety of 1-{3-(difluoromethyl)sulfanylphenyl}-2,2,2-trifluoroethan-1-ol in human subjects. Preliminary data from phase I trials have shown promising results, with patients experiencing significant improvements in symptoms related to inflammatory conditions and viral infections. These trials are ongoing and will provide valuable insights into the therapeutic potential of this compound.

In conclusion, 1-{3-(difluoromethyl)sulfanylphenyl}-2,2,2-trifluoroethan-1-ol (CAS No. 2229255-14-3) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive target for further investigation and development as a therapeutic agent. Ongoing research efforts aim to fully elucidate its mechanisms of action and optimize its use in clinical settings.